Cas no 16715-59-6 (Butanoic acid, 3-oxo-,ethyl ester, ion(1-), calcium (9CI))

• Product Name: Butanoic acid, 3-oxo-,ethyl ester, ion(1-), calcium (9CI)
• CAS No: 16715-59-6
• MF: C₁₂H₁₈CaO₆
• MW: 298.345723628998
• CID: 189155
• PubChem ID: 54692148
• Update Time: 2025-04-19

Butanoic acid, 3-oxo-,ethyl ester, ion(1-), calcium (9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-oxo-,ethyl ester, ion(1-), calcium (9CI)
• Bis(1-ethoxy-1,3-dioxo-2-butanyl)calcium
• Acetoacetic acid, ethyl ester, calcium complex (2:1)
• Bis(hydrogen acetoacetato)calcium diethyl ester
• Calcium bis(2-ethoxycarbonyl-1-methylvinyl oxide)
• Calcium ethyl acetoacetate
• Calcium ethyl acetylacetonate
• Calcium, bis(ethyl-3-oxobutanoato-O(sup 1),O(sup 3)-, (T-4)- (9CI)
• Calcium, bis(hydrogen acetoacetato)-, diethyl ester (8CI)
• Ethyl acetoacetate calcium salt
• Ethyl calcioacetoacetate
• Calcium, bis(ethyl-3-oxobutanoato-O(sup 1),O(sup 3)-, (T-4)-
• 16715-59-6
• UNII-05DZX5842X
• Calcio acetoacetic ester
• Calcium, bis(hydrogen acetoacetato)-, diethyl ester
• 05DZX5842X
• DTXSID601337713
• BUTANOIC ACID, 3-OXO-, ETHYL ESTER, ION(1-), CALCIUM
• EINECS 240-769-1
• BIS(ETHYL ACETOACETATO)CALCIUM

• Inchi： 1S/2C6H10O3.Ca/c2*1-3-9-6(8)4-5(2)7;/h2*4,7H,3H2,1-2H3;/q;;+2/p-2/b2*5-4-;
• InChI Key： WKYLIJPMLYKABW-SJGYQHGCSA-L
• SMILES： [Ca+2].O(C(/C=C(/C)\[O-])=O)CC.O(C(/C=C(/C)\[O-])=O)CC

Computed Properties

• Exact Mass: 298.07294
• Monoisotopic Mass: 298.073
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 126
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 98.7A^2

Experimental Properties

• Boiling Point: 225.4°C at 760 mmHg
• Flash Point: 91.7°C
• PSA: 98.72